Ethenylbenzene dibromide

• Molecular Formula: C8H8Br2-2
• Molecular Weight: 263.96 g/mol
• IUPAC Name: styrene;dibromide
• InChI: InChI=1S/C8H8.2BrH/c1-2-8-6-4-3-5-7-8;;/h2-7H,1H2;2*1H/p-2
• InChI Key: YPFVPWQTXAOXBW-UHFFFAOYSA-L
• Canonical SMILES: C=CC1=CC=CC=C1.[Br-].[Br-]

Description

Ethenylbenzene dibromide is a useful research compound. Its molecular formula is C8H8Br2-2 and its molecular weight is 263.96 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 1.818 g (17.456 mmol) of styrene dissolved in 5 ml of dichloromethane in 250 ml round bottom flask, 5 ml of 12 N hydrochloric acid and 10 ml of water were added. A mixture of (3.035 g, 29.47 mmol) NaBr and 0.879 g (5.819 mmol) of NaBrO3 dissolved in 20 ml water was added under stirring at room temperature over a period of 90 min. The organic layer was evaporated to get 39.3% of styrene dibromide, 60.6% styrene epoxide and 0.01% benzaldehyde.